Cas no 1217831-33-8 ((2R)-2-amino-3-(4-acetamidophenyl)propanoic acid)

• Product Name: (2R)-2-amino-3-(4-acetamidophenyl)propanoic acid
• CAS No: 1217831-33-8
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 4563444
• Update Time: 2025-05-20

(2R)-2-amino-3-(4-acetamidophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(4-acetamidophenyl)propanoic acid

• Inchi： 1S/C11H14N2O3/c1-7(14)13-9-4-2-8(3-5-9)6-10(12)11(15)16/h2-5,10H,6,12H2,1H3,(H,13,14)(H,15,16)/t10-/m1/s1
• InChI Key： YAYQQGFBTYYMMH-SNVBAGLBSA-N
• SMILES： C(O)(=O)[C@@H](CC1=CC=C(NC(C)=O)C=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Additional information on (2R)-2-amino-3-(4-acetamidophenyl)propanoic acid

Chemical Profile of (2R)-2-amino-3-(4-acetamidophenyl)propanoic acid (CAS No. 1217831-33-8)

(2R)-2-amino-3-(4-acetamidophenyl)propanoic acid, with the CAS number 1217831-33-8, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral amino acid derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a stereocenter at the (2R) position and the incorporation of an acetamido group on the phenyl ring contribute to its distinct chemical and biological characteristics.

The compound's structure, featuring a propanoic acid backbone modified with an amino group at the second carbon and a 4-acetamidophenyl moiety at the third carbon, makes it a versatile building block for synthetic chemistry. Such structural features are often exploited in the design of enzyme inhibitors, ligands for receptor binding, and other therapeutic agents. The acetamido group, in particular, enhances solubility and metabolic stability, which are critical factors in drug formulation.

In recent years, there has been growing interest in the development of novel chiral auxiliaries and ligands for asymmetric synthesis. (2R)-2-amino-3-(4-acetamidophenyl)propanoic acid has been explored as a potential chiral building block in these contexts. Its stereochemistry allows for the construction of enantiomerically pure compounds, which are often required for biological activity. For instance, studies have demonstrated its utility in the synthesis of β-lactamase inhibitors, where precise stereochemical control is paramount.

The pharmacological relevance of this compound is further underscored by its potential role as a precursor in the synthesis of protease inhibitors. Proteases play crucial roles in various biological pathways, and their inhibition is a common strategy in drug design. The phenyl ring and the amino acid scaffold provide multiple sites for functionalization, enabling the creation of molecules with tailored binding affinities and selectivities. This flexibility has made (2R)-2-amino-3-(4-acetamidophenyl)propanoic acid a subject of interest in high-throughput screening campaigns.

Recent advancements in computational chemistry have also highlighted the importance of this compound. Molecular modeling studies suggest that it can form stable interactions with target proteins through hydrogen bonding networks involving its amino and carboxylic acid groups. Additionally, the acetamido group can engage in π-stacking interactions with aromatic residues in protein active sites, enhancing binding affinity. These insights have guided efforts to optimize its pharmacokinetic properties.

Experimental investigations have further validated its potential as a pharmacological tool. In vitro assays have shown that derivatives of (2R)-2-amino-3-(4-acetamidophenyl)propanoic acid exhibit inhibitory activity against various enzymes, including those implicated in inflammatory diseases and cancer. The compound's ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further development.

The synthesis of this compound has been refined over time to achieve high yields and enantioselectivity. Chiral resolution techniques and asymmetric catalysis have been employed to isolate the desired enantiomer with high purity. These synthetic methodologies are critical for ensuring that pharmaceutical-grade material is produced for preclinical and clinical studies.

The safety profile of (2R)-2-amino-3-(4-acetamidophenyl)propanoic acid has also been evaluated through toxicological studies. Preliminary data indicate that it exhibits low toxicity at therapeutic concentrations, suggesting its potential for safe use in medical applications. However, further studies are necessary to fully characterize its safety profile across different biological systems.

Future research directions may explore the use of this compound as a scaffold for discovering new therapeutic agents. Its unique structural features offer opportunities for designing molecules with enhanced efficacy and reduced side effects. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists will be essential to realize these goals.

In conclusion, (2R)-2-amino-3-(4-acetamidophenyl)propanoic acid (CAS No. 1217831-33-8) is a promising compound with significant potential in pharmaceutical research and development. Its structural features, synthetic accessibility, and biological activity make it a valuable tool for exploring new therapeutic strategies. As our understanding of its properties continues to grow, so too will its applications in medicine.